Cas no 349553-90-8 (Propane-1,1,1,2,2,3-d6(9CI))

Propane-1,1,1,2,2,3-d6(9CI) structure
Propane-1,1,1,2,2,3-d6(9CI) structure
Product Name:Propane-1,1,1,2,2,3-d6(9CI)
CAS No:349553-90-8
MF:C3H8
MW:50.1325912475586
CID:302795
PubChem ID:12314540
Update Time:2025-04-19

Propane-1,1,1,2,2,3-d6(9CI) Chemical and Physical Properties

Names and Identifiers

    • Propane-1,1,1,2,2,3-d6(9CI)
    • PROPANE-1,1,1,2,2,3-D6
    • Propane-1,1,1,2,2,3-D6 (gas)
    • 349553-90-8
    • Inchi: 1S/C3H8/c1-3-2/h3H2,1-2H3/i1D,2D3,3D2
    • InChI Key: ATUOYWHBWRKTHZ-YEVICGAXSA-N
    • SMILES: C([2H])([2H])(C[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 50.1002607309g/mol
  • Monoisotopic Mass: 50.1002607309g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų
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